Cas no 55750-61-3 (AMAS)

• Product Name: AMAS
• CAS No: 55750-61-3
• MF: C₁₀H₈N₂O₆
• MW: 252.180322647095
• MDL: MFCD00133523
• CID: 56833
• PubChem ID: 253661134
• Update Time: 2025-04-18

AMAS Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate
• Maleimidoacetic acid N-hydroxysuccinimide ester
• N-(α-Maleimidoacetoxy)succinimide
• N-Succinimidyl Maleimidoacetate
• a-Maleimidoacetic acid-NHS(AMAS)
• Maleimidoacetic Acid
• N-SMP
• (2,5-dioxopyrrolidin-1-yl) 2-(2,5-dioxopyrrol-1-yl)acetate
• AMAS
• Maleimidoacetic Acid N-Succinimidyl Ester
• N-(
• A-Maleimidoacetoxy)succinimide
• C10H8N2O6
• N-Succinimidylmaleimidoacetate
• 2-Maleimidoaceticacid-NHS(AMAS)
• N-(alpha-Maleimidoacetoxy)succinimide
• a-Maleimidoacetic acid-NHS
• A-Mal
• DTXSID80391201
• A8048
• 2,5-dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate;N-(alpha-Maleimidoacetoxy)succinimide
• SY034986
• A1-28509
• AMY21437
• PD017877
• 1H-Pyrrole-2,5-dione, 1-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-
• SCHEMBL181371
• GS-5668
• MALEIMIDOACETICACIDN-HYDROXYSUCCINIMIDEESTER
• 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
• N-(alfa-Maleimidoacetoxy)succinimide
• H10344
• BRQ5GEQ7MA
• TYKASZBHFXBROF-UHFFFAOYSA-N
• 1-{2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl}-1H-pyrrole-2,5-dione
• N-(alpha-Maleimidoacetoxy)succimide
• CS-0102525
• Maleimidoacetic acid N-hydroxysuccinimidyl ester
• FT-0604092
• BP-28415
• S0968
• HY-128925
• MFCD00133523
• 55750-61-3
• 2-Maleimidoacetic acid-NHS (AMAS)
• Maleimidoacetic acid N-hydroxysuccinimide ester, >=95%
• AKOS015894429
• 2,5-DIOXOPYRROLIDIN-1-YL 2-(2,5-DIOXOPYRROL-1-YL)ACETATE
• DA-66253

• MDL： MFCD00133523
• Inchi： 1S/C10H8N2O6/c13-6-1-2-7(14)11(6)5-10(17)18-12-8(15)3-4-9(12)16/h1-2H,3-5H2
• InChI Key： TYKASZBHFXBROF-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C=CC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 252.03800
• Monoisotopic Mass: 252.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.63
• Melting Point: 186.0 to 191.0 deg-C
• Boiling Point: 430.1±47.0 °C at 760 mmHg
• Flash Point: 213.9±29.3 °C
• Refractive Index: 1.619
• PSA: 101.06000
• LogP: -1.60560
• Solubility: Not determined

AMAS Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives